Cas no 2171696-19-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid
• CAS No: 2171696-19-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5859199
• PubChem ID: 165550230
• Update Time: 2025-06-08

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid
• EN300-1492501
• 2171696-19-6
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]-2-methylpropanoic acid

• Inchi： 1S/C26H32N2O5/c1-16(24(30)31)14-27-23(29)22(13-26(2,3)4)28-25(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： QHDPEYASQSEMAT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)C)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid (CAS No. 2171696-19-6)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid (CAS No. 2171696-19-6) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides for drug discovery and biomedical research. Researchers and manufacturers are increasingly focusing on this compound due to its role in optimizing peptide coupling reactions and enhancing yield and purity in complex synthetic pathways.

The structural uniqueness of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid lies in its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is a cornerstone in modern peptide chemistry. This group offers exceptional stability under basic conditions while being selectively removable under mild acidic conditions, making it ideal for stepwise peptide assembly. The compound’s branched alkyl side chains further contribute to its utility in designing sterically hindered peptides, which are pivotal in developing therapeutic peptides with improved bioavailability and metabolic stability.

Recent advancements in cancer immunotherapy and personalized medicine have spurred demand for specialized peptide-based therapeutics. 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid is frequently cited in studies exploring targeted drug delivery systems and peptide vaccines. Its compatibility with automated synthesizers aligns with the industry’s shift toward high-throughput screening, addressing the need for scalable and reproducible peptide production. Additionally, its application in proteomics research underscores its versatility in post-translational modification studies.

From a sustainability perspective, the compound’s role in green chemistry initiatives is noteworthy. The Fmoc group minimizes the use of hazardous reagents, aligning with environmentally friendly synthesis practices. This resonates with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals seeking eco-conscious alternatives in chemical synthesis.

In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid (CAS No. 2171696-19-6) is a critical enabler in peptide science, bridging gaps between academic research and industrial applications. Its relevance in cutting-edge therapeutics and commitment to sustainable practices positions it as a compound of enduring value in the life sciences landscape.